Cas no 1026729-13-4 (2-(5-chloro-2-methoxyphenyl)methyloxirane)

• Product Name: 2-(5-chloro-2-methoxyphenyl)methyloxirane
• CAS No: 1026729-13-4
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 6594189
• PubChem ID: 101861349
• Update Time: 2025-10-31

2-(5-chloro-2-methoxyphenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-methoxyphenyl)methyloxirane
• 2-[(5-Chloro-2-methoxyphenyl)methyl]oxirane
• 1026729-13-4
• EN300-1986192

• Inchi： 1S/C10H11ClO2/c1-12-10-3-2-8(11)4-7(10)5-9-6-13-9/h2-4,9H,5-6H2,1H3
• InChI Key： MAPIZVITFSAQIA-UHFFFAOYSA-N
• SMILES： O1CC1CC1=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.8Ų

Experimental Properties

• Density: 1.253±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 276.3±20.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-(5-chloro-2-methoxyphenyl)methyloxirane

Introduction to 2-(5-chloro-2-methoxyphenyl)methyloxirane (CAS No. 1026729-13-4)

2-(5-chloro-2-methoxyphenyl)methyloxirane, with the chemical formula C₉H₉ClO₂, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of oxiranes, which are three-membered cyclic ethers known for their reactivity and utility in synthetic chemistry. The presence of both chloro and methoxy substituents on the aromatic ring enhances its versatility, making it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 1026729-13-4 uniquely identifies this compound and distinguishes it from other chemical entities. Its molecular structure features a methyloxirane group attached to a phenyl ring that is substituted at the 5-position with a chlorine atom and at the 2-position with a methoxy group. This specific arrangement imparts unique electronic and steric properties, which are exploited in various chemical transformations.

In recent years, oxiranes have garnered considerable attention due to their role as key intermediates in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals. The reactivity of the epoxide ring in 2-(5-chloro-2-methoxyphenyl)methyloxirane allows for facile ring-opening reactions with nucleophiles, making it an excellent precursor for constructing more complex molecular architectures. This property has been particularly useful in the development of novel drug candidates.

One of the most compelling applications of this compound is in the field of medicinal chemistry. Researchers have leveraged its structural features to develop inhibitors targeting various biological pathways. For instance, derivatives of 2-(5-chloro-2-methoxyphenyl)methyloxirane have been explored as potential kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The chlorine substituent enhances electrophilicity, facilitating interactions with specific amino acid residues in protein targets.

The methoxy group, on the other hand, contributes to hydrophilicity, improving solubility and bioavailability of drug candidates. These dual properties make 2-(5-chloro-2-methoxyphenyl)methyloxirane a versatile building block for designing molecules with optimized pharmacokinetic profiles. Recent studies have demonstrated its utility in synthesizing small-molecule probes that modulate enzyme activity and cellular processes.

Advances in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have revealed that the presence of both chloro and methoxy groups optimizes binding affinity to biological targets by creating favorable interactions through hydrogen bonding and hydrophobic effects. These insights have guided the design of more potent and selective drug analogs.

In addition to its pharmaceutical applications, 2-(5-chloro-2-methoxyphenyl)methyloxirane has found utility in materials science. Its ability to undergo controlled polymerization reactions makes it a promising monomer for developing novel polymers with tailored properties. Such materials could find applications in coatings, adhesives, and even biodegradable plastics.

The synthesis of 2-(5-chloro-2-methoxyphenyl)methyloxirane typically involves multi-step organic transformations starting from readily available aromatic precursors. The key steps often include halogenation, methylation, and epoxidation reactions. Recent improvements in synthetic methodologies have enabled higher yields and purities, making large-scale production more feasible.

The safety profile of this compound is another critical aspect that has been extensively studied. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure worker safety. Storage conditions should be controlled to prevent degradation, and exposure should be minimized through appropriate personal protective equipment.

Ongoing research continues to uncover new applications for 2-(5-chloro-2-methoxyphenyl)methyloxirane and its derivatives. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in drug discovery and material science. The compound's unique structural features make it a cornerstone in synthetic chemistry, enabling access to a wide range of functionalized molecules.

In conclusion, 2-(5-chloro-2-methoxyphenyl)methyloxirane (CAS No. 1026729-13-4) is a multifaceted compound with significant implications in pharmaceuticals and materials science. Its reactivity, structural versatility, and ease of synthesis make it an indispensable tool for researchers aiming to develop novel bioactive molecules and advanced materials. As scientific understanding progresses, the potential applications of this compound are expected to expand further.